Glycine, N-ethyl-N-(3-methylphenyl)-, 2,2,2-trifluoroethyl ester

• CAS No.: 88881-65-6
• Molecular Formula: C13H16F3NO2
• Molecular Weight: 275.27 g/mol
• IUPAC Name: 2,2,2-trifluoroethyl 2-(N-ethyl-3-methylanilino)acetate
• InChI: InChI=1S/C13H16F3NO2/c1-3-17(11-6-4-5-10(2)7-11)8-12(18)19-9-13(14,15)16/h4-7H,3,8-9H2,1-2H3
• InChI Key: CTPTXCRGTSLBLX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)OCC(F)(F)F)C1=CC=CC(=C1)C

Description

Glycine, N-ethyl-N-(3-methylphenyl)-, 2,2,2-trifluoroethyl ester is a useful research compound. Its molecular formula is C13H16F3NO2 and its molecular weight is 275.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 13.5 g (0.1 mole) N-ethyl-m-toluidine, 22.1 g (0.1 mole) trifluoroethyl bromoacetate and 7.0 g (0.051 mole) potassium carbonate in 100 ml of acetone was heated at reflux for two hours. Water (10 ml) was added and the mixture heated at reflux overnight. Solvent was removed on a rotary evaporator, ether added and the layers separated. The aqueous layer was extracted with ether. The combined ether solution was washed once with 50 ml of water and dried over sodium sulfate. Removal of ether gave 26.0 g brown oil which gave one spot by thin layer chromatography and was used as isolated (94%).